Cas no 25045-36-7 (2-Methoxy-5-methylbenzoic acid)

2-Methoxy-5-methylbenzoic acid Properties

Names and Identifiers

• 2-Methoxy-5-methylbenzoic acid
• 2-METHOXY-5-METHYLBENXOIC ACID
• Benzoic acid,2-methoxy-5-methyl-
• 2-Methoxy-5-methyl-benzoesaeure
• 2-Methoxy-5-methyl-benzoic acid
• 6-Methoxy-m-tolylsaeure
• Methylaether-p-kresotinsaeure
• Benzoic acid, 2-methoxy-5-methyl-
• QEFQGRZFYWPDSU-UHFFFAOYSA-N
• EBD30496
• 5-methyl-2-(methyloxy)benzoic acid
• CK1068
• TRA0065445
• VZ30428
• AS00154
• Z94601371
• AKOS000112229
• 25045-36-7
• J-015791
• 2-Methoxy-5-MethylbenzoicAcid
• TS-02232
• 2-Methoxy-5-methylbenzoic acid, 97%
• MFCD00045849
• FT-0638489
• EN300-13954
• AC-14839
• SY031618
• DTXSID30334269
• CS-W007943
• A5093
• SCHEMBL91954
• DTXCID40285359
• DB-011400
• +Expand

• MDL： MFCD00045849
• InChIKey： QEFQGRZFYWPDSU-UHFFFAOYSA-N
• Inchi： 1S/C9H10O3/c1-6-3-4-8(12-2)7(5-6)9(10)11/h3-5H,1-2H3,(H,10,11)
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C(=O)O[H]

Computed Properties

• Exact Mass: 166.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.063
• Heavy Atom Count: 12
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.70180
• PSA: 46.53000
• Refractive Index: 1.54
• Boiling Point: 295.5°C at 760 mmHg
• Melting Point: 68-72 °C (lit.)
• Flash Point: 119.2 °C
• Color/Form: solid
• Solubility: Not determined
• Density: 1.168

2-Methoxy-5-methylbenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Instruction： H302-H319
• Risk Phrases：R22
• Dangerous goods sign： Xn Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H319
• Warning Statement： P305 + P351 + P338
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 22
• Signal Word：Warning
• HazardClass：IRRITANT

2-Methoxy-5-methylbenzoic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%